Cas no 10408-87-4 (N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 10408-87-4
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5321298
• Update Time: 2025-10-29

N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5868947788
• N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride

• Inchi： 1S/C11H15N.ClH/c1-8-3-4-9-5-6-11(12-2)10(9)7-8;/h3-4,7,11-12H,5-6H2,1-2H3;1H
• InChI Key： LXOISAZHBJNWNO-UHFFFAOYSA-N
• SMILES： Cl.N(C)C1C2C=C(C)C=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Topological Polar Surface Area: 12

Additional information on N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride

N,6-Dimethyl-2,3-Dihydro-1H-Inden-1-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 10408-87-4, commonly referred to as N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, is a fascinating molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a bicyclic indene system with a substituted amine group and a hydrochloride counterion. The molecule's structure not only imparts it with interesting physical and chemical properties but also makes it a valuable intermediate in the synthesis of various bioactive compounds.

Recent advancements in synthetic chemistry have shed light on the potential of N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride as a versatile building block for constructing complex molecular architectures. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of heterocyclic compounds, which are of significant importance in drug discovery and development. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have highlighted its role in the construction of bioisosteric analogs of known pharmaceutical agents, thereby expanding its utility in medicinal chemistry.

The synthesis of N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One such method involves the alkylation of an indene derivative followed by subsequent functionalization to introduce the amine group and methyl substituents. The hydrochloride salt form is often preferred due to its enhanced solubility properties, which make it more amenable for use in subsequent reactions or formulations.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular formula (C₁₃H₂₀N·HCl) and molecular weight (239.7 g/mol). Additionally, thermogravimetric analysis (TGA) has provided insights into its thermal stability, which is crucial for determining its suitability in high-temperature applications or storage conditions.

In terms of applications, N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has found utility in several key areas:

Firstly, it serves as an intermediate in the synthesis of various pharmaceutical agents. Its ability to act as a chiral auxiliary or a directing group makes it invaluable in asymmetric synthesis strategies aimed at producing enantiomerically enriched compounds.

Secondly, this compound has been explored for its potential as a ligand in catalytic processes. Recent studies have demonstrated its effectiveness in transition metal-catalyzed reactions such as cross-couplings and cycloadditions.

Lastly, the compound's unique electronic properties make it a candidate for applications in materials science, particularly in the development of organic semiconductors and optoelectronic materials.

From an environmental perspective, there is growing interest in understanding the fate and behavior of N,6-dimethylindene derivatives like this compound within ecosystems. Preliminary studies suggest that they exhibit moderate biodegradability under aerobic conditions; however, further research is required to fully assess their environmental impact and develop sustainable disposal methods.

In conclusion,N,6-Dimethylindene derivatives like CAS No 10408874 represent an exciting class of compounds with wide-ranging applications across multiple disciplines. As research continues to uncover new synthetic pathways and functional applications for this molecule,the demand for high-quality analytical data and standardized characterization protocols will only increase.